Cas no 209963-51-9 (1H-Pyrrole-3-carbonitrile, 2,5-dihydro-4-hydroxy-5-(hydroxymethyl)-2-oxo- (9CI))

• Product Name: 1H-Pyrrole-3-carbonitrile, 2,5-dihydro-4-hydroxy-5-(hydroxymethyl)-2-oxo- (9CI)
• CAS No: 209963-51-9
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 856119
• Update Time: 2026-04-29

1H-Pyrrole-3-carbonitrile, 2,5-dihydro-4-hydroxy-5-(hydroxymethyl)-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2,5-dihydro-4-hydroxy-5-(hydroxymethyl)-2-oxo- (9CI)

Computed Properties

• Exact Mass: 154.038
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4A^2